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Compound of Interest

Compound Name: 2-(Trifluoromethyl)benzaldehyde

Cat. No.: B1295035

Essential Safety and Handling Guide for 2-
(Trifluoromethyl)benzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-(Trifluoromethyl)benzaldehyde. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical and Physical Properties

A summary of the key quantitative data for 2-(Trifluoromethyl)benzaldehyde is presented
below for easy reference.
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Property Value Citations
CAS Number 447-61-0

Molecular Formula C8H5F30

Molecular Weight 174.12 g/mol

Form Liquid

Density 1.32 g/mL at 25 °C

Flash Point 61 °C (141.8 °F) - closed cup

Refractive Index

n20/D 1.466

Hazard Identification and Classification

Understanding the hazards associated with 2-(Trifluoromethyl)benzaldehyde is critical for

safe handling. The following table summarizes its hazard classifications.

Hazard Class Hazard Statement Citations
Flammable liquids (Category ) o
2) H227: Combustible liquid
Skin Corrosion/Irritation o
H315: Causes skin irritation [1]

(Category 2)

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

[1]

irritation

Specific target organ toxicity —

single exposure (Category 3)

H335: May cause respiratory
irritation

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is paramount to minimize exposure and ensure a

safe working environment.
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Engineering Controls

o Ventilation: Always handle 2-(Trifluoromethyl)benzaldehyde in a well-ventilated area.[2] A
chemical fume hood is the preferred engineering control to minimize inhalation of vapors.[2]

o Eye Wash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[3]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the final and a critical line of defense. The following

workflow outlines the decision-making process for PPE selection.
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Hazard Assessment

Assess Hazards:

- Skin/Eye Irritant
- Respiratory Irritant
- Combustible Liquid

Respiratory Protection
(If ventilation is inadequate)

Hand Protection

Eye and Face Protection Body Protection

Specific PPE Requirements

\ 4 Y A4

Chemical splash goggles Face shield (for large quantities Chemical-resistant gloves Flame-resistant lab coat NIOSH-approved respirator
P 9099 or splash potential) (e.g., Nitrile, Neoprene) (e.g., type ABEK filter)

Click to download full resolution via product page

PPE selection workflow for handling 2-(Trifluoromethyl)benzaldehyde.
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Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z.87.1 standards.[4]
When there is a significant risk of splashing or when handling larger quantities, a face shield
should be worn in addition to goggles.[5]

Hand Protection: Wear impermeable, chemical-resistant gloves.[2] Disposable nitrile gloves
can provide adequate short-term protection.[4] Always inspect gloves for any signs of
degradation or punctures before use.

Body Protection: A flame-resistant lab coat should be worn and kept buttoned to protect
against splashes and potential fire hazards.[4] Long pants and closed-toe shoes are
mandatory.[4]

Respiratory Protection: If engineering controls such as a fume hood are not available or are
insufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator with
an appropriate filter (e.g., type ABEK) must be used.[4]

Handling and Storage

Handling: Avoid direct contact with the substance.[2] Do not breathe mist, vapors, or spray.
[1] Use non-sparking tools and take precautionary measures against static discharge. Keep
the container tightly closed when not in use.[2]

Storage: Store in a cool, well-ventilated area away from heat, sparks, and open flames.[2]
The chemical is air-sensitive and should be stored under an inert atmosphere, such as argon
or nitrogen.[1][2] Keep containers tightly closed in a dry place.[6] It is incompatible with
acids, bases, and reducing agents.[1]

Disposal Plan: Chemical and Contaminated PPE

Proper disposal of 2-(Trifluoromethyl)benzaldehyde and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste Disposal

Collection: Collect all waste containing 2-(Trifluoromethyl)benzaldehyde in a suitable,
labeled, and tightly sealed container.[1][6]
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Disposal: Dispose of the chemical waste through an approved waste disposal plant.[1][7] Do
not dispose of it down the drain or with general waste.

Contaminated PPE Disposal

Gloves: After handling the chemical, remove gloves using a technique that avoids skin
contact with the outer surface of the glove. Dispose of contaminated gloves as hazardous
waste in a designated, labeled container.

Lab Coats and other Reusable PPE: If a lab coat or other reusable PPE becomes
contaminated, it must be decontaminated before reuse. If decontamination is not possible, it
should be disposed of as hazardous waste.

Disposable PPE: All single-use contaminated PPE, such as disposable gloves and aprons,
should be placed in a sealed bag and disposed of as hazardous waste.

Spill Management

Small Spills: In the event of a small spill, absorb the material with an inert absorbent such as
sand, silica gel, or vermiculite.[1][8] Collect the absorbed material into a suitable container
for disposal.[8]

Large Spills: For larger spills, evacuate the area and contact your institution's environmental
health and safety department.

Ventilation: Ensure adequate ventilation during the cleanup of any spill.

Ignition Sources: Remove all sources of ignition from the spill area.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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